Cas no 96748-70-8 (Quinolinium, 1-(2-ethoxy-2-oxoethyl)-2-methyl-, bromide)

Quinolinium, 1-(2-ethoxy-2-oxoethyl)-2-methyl-, bromide structure
96748-70-8 structure
Product Name:Quinolinium, 1-(2-ethoxy-2-oxoethyl)-2-methyl-, bromide
CAS No:96748-70-8
MF:C14H16BrNO2
MW:310.186343193054
CID:751319
PubChem ID:15130405
Update Time:2025-04-19

Quinolinium, 1-(2-ethoxy-2-oxoethyl)-2-methyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Quinolinium, 1-(2-ethoxy-2-oxoethyl)-2-methyl-, bromide
    • ethyl 2-(2-methylquinolin-1-ium-1-yl)acetate,bromide
    • 1-(2-Ethoxy-2-oxoethyl)-2-methylquinolin-1-ium bromide
    • 96748-70-8
    • DTXSID80568693
    • Inchi: 1S/C14H16NO2.BrH/c1-3-17-14(16)10-15-11(2)8-9-12-6-4-5-7-13(12)15;/h4-9H,3,10H2,1-2H3;1H/q+1;/p-1
    • InChI Key: IZAVLPLHCPGNBL-UHFFFAOYSA-M
    • SMILES: [Br-].O(CC)C(C[N+]1C(C)=CC=C2C=CC=CC=12)=O

Computed Properties

  • Exact Mass: 309.03644g/mol
  • Monoisotopic Mass: 309.03644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų
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